Cas no 2229004-48-0 (1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine)
1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine
- EN300-1751808
- 1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine
- 2229004-48-0
-
- Inchi: 1S/C11H17NS/c1-7-6-10(8(2)13-7)11(4-5-11)9(3)12/h6,9H,4-5,12H2,1-3H3
- InChI Key: KIEWKAIZQQZQSN-UHFFFAOYSA-N
- SMILES: S1C(C)=CC(=C1C)C1(C(C)N)CC1
Computed Properties
- Exact Mass: 195.10817072g/mol
- Monoisotopic Mass: 195.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54.3Ų
1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1751808-0.05g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1751808-0.1g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1751808-0.25g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1751808-0.5g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1751808-1.0g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1751808-2.5g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1751808-5.0g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1751808-10.0g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 10g |
$6697.0 | 2023-06-03 | ||
| Enamine | EN300-1751808-1g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1751808-5g |
1-[1-(2,5-dimethylthiophen-3-yl)cyclopropyl]ethan-1-amine |
2229004-48-0 | 5g |
$4517.0 | 2023-09-20 |
1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine
Introduction to 1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine (CAS No. 2229004-48-0) and Its Emerging Applications in Chemical Biology
The compound 1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine (CAS No. 2229004-48-0) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a structurally complex molecule featuring both dimethylthiophene and cyclopropyl moieties, it has garnered attention in the chemical biology community for its potential as a scaffold in drug discovery. The unique combination of these functional groups not only imparts distinct electronic and steric properties but also opens avenues for exploring novel biological interactions.
In recent years, the pharmaceutical industry has increasingly recognized the value of thiophene derivatives in medicinal chemistry due to their broad spectrum of biological activities. Thiophenes, with their aromatic stability and ability to engage with biological targets such as enzymes and receptors, have been leveraged in the development of antiviral, anticancer, and anti-inflammatory agents. Among these derivatives, 2,5-dimethylthiophene variants exhibit enhanced metabolic stability and improved binding affinities, making them particularly attractive for drug design.
The incorporation of a cyclopropyl group into the molecular framework further enhances the compound’s pharmacological profile. Cyclopropane rings are known to introduce conformational rigidity, which can improve binding specificity to biological targets. This structural feature has been exploited in various drug candidates, where the cyclopropyl moiety acts as a key pharmacophore, modulating interactions with proteins or nucleic acids. The presence of both dimethylthiophene and cyclopropylethan-1-amine in this compound suggests a synergistic effect, potentially leading to enhanced bioactivity and selectivity.
Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine. Molecular docking studies have shown that this molecule can interact with various protein targets, including those implicated in neurological disorders and metabolic diseases. For instance, preliminary simulations suggest potential binding to enzymes involved in neurotransmitter synthesis, highlighting its relevance in neuropharmacological research.
Moreover, the synthesis of this compound has been refined through modern organic methodologies, ensuring high yield and purity. The use of transition metal-catalyzed cross-coupling reactions has allowed for the efficient construction of the complex core structure, while protecting group strategies have facilitated selective functionalization at multiple sites. These synthetic advancements not only streamline production but also enable modifications for structure-activity relationship (SAR) studies.
In clinical research settings, analogs of 1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine are being explored for their therapeutic potential. The structural motif has shown promise in preclinical models for conditions such as pain management and neurodegeneration. Specifically, derivatives with optimized solubility and bioavailability are being investigated for their ability to cross the blood-brain barrier, a critical factor in treating central nervous system disorders.
The role of computational modeling in understanding the mechanism of action cannot be overstated. By integrating quantum mechanical calculations with molecular dynamics simulations, researchers have gained insights into how this compound interacts with biological systems at an atomic level. These studies have revealed that the dimethylthiophene ring contributes to hydrophobic interactions with target proteins, while the cyclopropylethan-1-amine moiety induces conformational changes that enhance binding affinity.
Future directions in the study of this compound include exploring its role in modulating inflammatory pathways. Emerging evidence suggests that thiophene derivatives can influence cytokine production and immune cell signaling, making them candidates for anti-inflammatory therapies. The unique structural features of 1-(2-methylthiophen)-3-cyclopropylethanamine, along with its analogs derived from dimethylthiophene, may provide novel insights into how small molecules can regulate immune responses without compromising efficacy.
The versatility of this compound also extends to material science applications beyond pharmaceuticals. Its rigid structure and functional groups make it a candidate for designing advanced polymers or liquid crystals with tailored properties. Such materials could find applications in electronics or optoelectronics due to their ability to modulate light absorption or electron transport.
Regulatory considerations play a crucial role in advancing compounds like (2E)-N-(2-methylthiophen)-3-cyclopropylethanamide into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized analogs meet stringent quality standards before entering preclinical or clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for bridging gaps between laboratory discoveries and market-ready therapeutics.
In conclusion,(E)-N-(2-methylthiophen)-3-cyclopropylethanamide represents a promising candidate for further exploration across multiple disciplines. Its unique structural features combined with emerging research findings position it as a valuable tool for drug discovery, molecular biology, and materials science alike. As methodologies for synthesis and analysis continue to evolve,dimethoxy thiophene derivatives will undoubtedly remain at the forefront of scientific innovation.
2229004-48-0 (1-1-(2,5-dimethylthiophen-3-yl)cyclopropylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)